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Compound of Interest

Compound Name: Gcpii-IN-1 tfa

Cat. No.: B8210252 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Gcpii-IN-1 TFA is a potent, urea-based small molecule inhibitor of Glutamate

Carboxypeptidase II (GCPII), also known as Prostate-Specific Membrane Antigen (PSMA).[1]

[2][3][4][5] It acts as a competitive inhibitor with a Ki value of 44.3 nM.[1][2][3][4] GCPII is a key

enzyme in neurological disorders and is overexpressed in prostate cancer, making Gcpii-IN-1
TFA a valuable tool for research in these areas.[1][3] This document provides detailed

protocols for the preparation, storage, and handling of Gcpii-IN-1 TFA stock solutions.

Chemical and Physical Properties
A summary of the key properties of Gcpii-IN-1 TFA is presented below.

Property Value Source

Molecular Formula C₁₄H₂₂F₃N₃O₉ [1]

Molecular Weight 433.33 g/mol [1][2][3]

CAS Number 1269794-89-9 [1][3]

Appearance White to off-white solid [2][3]

Purity >98% (typically) Varies by supplier

Potency (Ki) 44.3 nM [1][2][3][4]
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Solubility Profile
The solubility of Gcpii-IN-1 TFA in common laboratory solvents is crucial for preparing accurate

stock solutions.

Solvent Solubility Notes

Water
120-160 mg/mL (276.92-

369.23 mM)

Sonication or heating to 37°C

is recommended to aid

dissolution.[2][3][4]

DMSO

Soluble (exact concentration

not specified, but used for

storage)

Recommended for long-term

storage of stock solutions.[5]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Aqueous Stock
Solution
This protocol describes the preparation of a high-concentration aqueous stock solution. Given

its high water solubility, water is the recommended primary solvent.

Materials:

Gcpii-IN-1 TFA powder

Sterile, nuclease-free water

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Equipment:

Analytical balance

Vortex mixer
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Ultrasonic water bath

Procedure:

Equilibrate the Compound: Before opening, allow the vial of Gcpii-IN-1 TFA powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture onto the compound.

Weigh the Compound: Accurately weigh the desired amount of Gcpii-IN-1 TFA powder using

an analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

43.33 mg.

Calculation: Mass (mg) = Desired Concentration (mM) × Volume (L) × Molecular Weight (

g/mol )

Mass = 100 mM × 0.001 L × 433.33 g/mol = 43.33 mg

Dissolution: Add the appropriate volume of sterile water to the vial containing the weighed

powder.

Aid Solubilization: Vortex the solution vigorously for 1-2 minutes. If the compound is not fully

dissolved, place the vial in an ultrasonic water bath for 10-15 minutes.[2][4] Gentle heating to

37°C can also be used to facilitate dissolution.[4]

Final Check: Visually inspect the solution to ensure there are no visible particulates. The

solution should be clear.

Sterilization (Optional but Recommended): For use in cell culture, it is advisable to sterilize

the stock solution by passing it through a 0.22 µm syringe filter into a new sterile tube.[3][6]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles which can

degrade the compound.[3]

Stock Solution Preparation Table (for 1 mL final volume)
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Desired Concentration Mass of Gcpii-IN-1 TFA to Weigh

1 mM 0.43 mg

5 mM 2.17 mg

10 mM 4.33 mg

50 mM 21.67 mg

100 mM 43.33 mg

Protocol 2: Preparation of a DMSO Stock Solution
While highly water-soluble, DMSO is often preferred for long-term storage of small molecule

inhibitors due to its ability to prevent degradation from hydrolysis and microbial growth.

Procedure:

Follow steps 1-3 from Protocol 1, substituting sterile, anhydrous DMSO for water. Sonication is

generally not required for dissolution in DMSO, but gentle vortexing is recommended. Aliquot

and store as described below.

Storage and Stability
Proper storage is essential to maintain the activity of the inhibitor.
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Form
Storage
Temperature

Stability Period Notes

Solid Powder -20°C 3 years

Keep sealed and

protected from

moisture and light.[2]

[3]

Aqueous Solution -20°C 1 month
Use within 1 month.[3]

[6]

Aqueous Solution -80°C 6 months

Recommended for

longer-term storage.

[3][4][6]

DMSO Solution -20°C 2 weeks - 1 month [3][5]

DMSO Solution -80°C 6 months

Recommended for

long-term storage.[3]

[5][6]

Important Handling Notes:

Avoid Freeze-Thaw Cycles: Always aliquot stock solutions into single-use volumes.[3][4]

TFA Salt Considerations: Gcpii-IN-1 is supplied as a trifluoroacetate (TFA) salt. TFA is used

during HPLC purification and can remain as a counterion.[7][8] At high concentrations, TFA

itself can have biological effects, such as inhibiting cell proliferation.[7] For sensitive in vivo

or cell-based assays, researchers should be aware of potential off-target effects. If

necessary, TFA can be removed or exchanged for a more biologically compatible salt like

hydrochloride (HCl) or acetate through methods such as ion-exchange chromatography or

lyophilization with an appropriate acid.[8][9]

Visualized Workflows and Pathways
Stock Solution Preparation Workflow
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Preparation Processing & Storage

1. Weigh Gcpii-IN-1 TFA
(Equilibrate to RT first)

2. Add Solvent
(Water or DMSO)

Calculate Mass 3. Dissolve
(Vortex/Sonicate)

4. Filter Sterilize
(0.22 µm filter)

Optional 5. Aliquot
(Single-use volumes)

6. Store
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for Gcpii-IN-1 TFA stock solution preparation.
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Caption: Gcpii-IN-1 TFA inhibits GCPII, blocking NAAG hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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